Cas no 2172519-04-7 (2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid
• CAS No: 2172519-04-7
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 6307904
• PubChem ID: 165601626
• Update Time: 2025-05-24

2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid
• 2172519-04-7
• EN300-1633189

• Inchi： 1S/C10H18O4/c1-9(7-14-2,8(11)12)10(13)5-3-4-6-10/h13H,3-7H2,1-2H3,(H,11,12)
• InChI Key： UHASEXXHKYBYLL-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C(C(=O)O)(C)COC

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid

2-(1-Hydroxycyclopentyl)-3-Methoxy-2-Methylpropanoic Acid: A Comprehensive Overview

The compound 2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid (CAS No. 2172519-04-7) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound has garnered attention due to its unique chemical properties and promising applications in drug discovery and material science. Recent advancements in synthetic chemistry and computational modeling have further elucidated its structure-function relationships, making it a subject of interest for researchers worldwide.

2-(1-Hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid is characterized by its cyclopentane ring, which introduces rigidity and stability to the molecule. The hydroxyl group at the 1-position of the cyclopentane ring plays a crucial role in modulating the compound's reactivity and solubility. The methoxy group at the 3-position of the propanoic acid backbone enhances the molecule's lipophilicity, while the methyl group at the 2-position contributes to steric effects that influence its interactions with biological targets. These structural features make this compound a versatile building block for designing bioactive molecules.

Recent studies have focused on the synthesis of 2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid using sustainable and efficient methods. Researchers have explored catalytic asymmetric synthesis techniques to achieve high enantiomeric excess, which is critical for drug development. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the cyclopentane ring with excellent stereocontrol. Such advancements not only improve the scalability of production but also align with green chemistry principles.

The biological activity of 2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid has been extensively investigated in preclinical models. In vitro assays have shown that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent for treating conditions like arthritis and neuroinflammation. Furthermore, recent research has highlighted its ability to modulate ion channels, making it a promising candidate for developing treatments for pain and neurological disorders.

In addition to its pharmacological applications, 2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid has shown promise in agrochemicals. Field trials conducted in 2023 demonstrated its efficacy as a plant growth regulator, enhancing crop yield under stress conditions such as drought and salinity. The compound's ability to modulate phytohormone signaling pathways makes it a valuable tool for sustainable agriculture.

From a materials science perspective, this compound has been explored as a precursor for advanced polymers and coatings. Its unique combination of hydrophilic and hydrophobic groups allows for tunable surface properties, which are desirable in applications ranging from biomedical devices to electronic materials. Recent breakthroughs in polymer synthesis have leveraged this compound to create stimuli-responsive materials that can adapt to environmental changes.

In conclusion, 2-(1-hydroxycyclopentyl)-3-methoxy-2-methylpropanoic acid (CAS No. 2172519-04-7) is a multifaceted compound with diverse applications across various industries. Its structural complexity, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to science and technology.